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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in their laboratory

experiments on water flooding for enhanced oil recovery (EOR).

Troubleshooting Guides
This section addresses specific issues that may arise during water flooding experiments.

1. Issue: Premature Water Breakthrough in Core Flooding Experiments

Question: My core flooding experiment is showing water production much earlier than

expected, leading to a low oil recovery factor. What are the potential causes and how can I

troubleshoot this?

Answer: Premature water breakthrough is a common issue in laboratory core flooding

experiments. It indicates that the injected water is not effectively displacing the oil and is

instead flowing through preferential paths.

Potential Causes:

Core Heterogeneity: The core sample may have high permeability streaks or fractures that

act as "thief zones," allowing water to bypass the oil-saturated portions.

Viscous Fingering: This occurs when the mobility of the injected water is much higher than

that of the oil. The less viscous water forms "fingers" that penetrate the oil phase, leading
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to an unstable displacement front.[1]

Poor Wettability Control: If the core is strongly water-wet, the water may preferentially flow

along the pore surfaces, leaving oil trapped in the center of the pores. Conversely, in a

strongly oil-wet system, water may struggle to imbibe into the smaller pores.[2][3]

Experimental Setup Issues: Leaks in the core holder or improper sealing can create

alternative flow paths for the injected fluid.

Troubleshooting Steps:

Characterize the Core: Before the experiment, thoroughly characterize the core for

permeability and porosity variations. CT scanning can be an effective method to identify

heterogeneities.

Mobility Control: To mitigate viscous fingering, consider adding polymers to the injection

water to increase its viscosity.[4] This will create a more favorable mobility ratio.

Wettability Alteration: The wettability of the core can be modified to improve displacement

efficiency. For oil-wet cores, surfactants or alkaline solutions can be used to make the

surface more water-wet.[5][6]

Injection Strategy:

Zonal Water Injection: In heterogeneous cores, injecting water into specific zones can

help to improve sweep efficiency.

Cyclic Water Injection: Alternating between water injection and shut-in periods can allow

for pressure redistribution and improved oil displacement.

Inspect Equipment: Regularly check the core holder, connections, and back-pressure

regulator for any leaks or malfunctions.

2. Issue: Inconsistent or Non-Repeatable Experimental Results

Question: I am getting significant variations in my oil recovery data even when I try to

maintain the same experimental conditions. What could be causing this and how can I

improve the repeatability of my experiments?
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Answer: Lack of repeatability in core flooding experiments can be frustrating and can

compromise the validity of your research. Several factors can contribute to this issue.

Potential Causes:

Inconsistent Core Preparation: Variations in core cleaning, drying, and saturation

procedures can lead to different initial conditions for each experiment.[7]

Core Contamination: Contamination from drilling fluids or improper handling can alter the

wettability and permeability of the core plugs.[7]

Fluid Property Variations: Changes in the composition or temperature of the oil and brine

can affect their viscosity and interfacial tension.

Inaccurate Measurements: Errors in measuring fluid volumes, pressures, and

temperatures can introduce variability.

Uncontrolled Experimental Parameters: Fluctuations in injection rate, confining pressure,

or temperature during the experiment.

Troubleshooting Steps:

Standardize Protocols: Develop and strictly follow a detailed standard operating procedure

(SOP) for core cleaning, saturation, and flooding.

Quality Control of Cores: Use core samples from the same formation and with similar

petrophysical properties. Thoroughly clean and restore the cores to a consistent initial

state.[7]

Fluid Characterization: Ensure the properties of the oil and brine are consistent for each

experiment. Measure viscosity and density at the experimental temperature.

Calibrate Instruments: Regularly calibrate all measurement devices, including pumps,

pressure transducers, and balances.

Monitor and Control Conditions: Use a reliable pumping system to maintain a constant

injection rate. Implement a temperature control system to keep the experimental setup at
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the desired temperature.

Statistical Analysis: Perform multiple runs under the same conditions to assess the

statistical significance of your results and identify outliers.

Frequently Asked Questions (FAQs)
Experimental Protocols

Question: What is a standard protocol for a core flooding experiment to evaluate water

flooding efficiency?

Answer: A typical core flooding experiment involves the following steps:

Core Preparation:

Select a cylindrical core plug of known dimensions from a reservoir rock or a standard

outcrop like Berea sandstone.[8]

Clean the core using solvents (e.g., toluene and methanol) to remove any residual

hydrocarbons and salts.[7]

Dry the core in an oven until a constant weight is achieved.[8]

Measure the dry weight of the core.

Petrophysical Characterization:

Determine the porosity of the core using methods like helium porosimetry.

Measure the absolute permeability to a single fluid (e.g., brine or nitrogen).

Saturation:

Saturate the core with brine of a known salinity.

Calculate the pore volume by measuring the volume of brine required for saturation.
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Flood the core with oil at a high flow rate to displace the brine to irreducible water

saturation (Swi). The volume of displaced brine is measured to determine the initial oil

saturation (Soi).

Water Flooding:

Mount the saturated core in a core holder and apply a confining pressure to simulate

reservoir conditions.

Inject brine into the core at a constant rate.[9]

Collect the effluent (produced oil and water) in graduated tubes and record the volumes

at regular time intervals.[9]

Monitor the differential pressure across the core.

Data Analysis:

Calculate the oil recovery factor as a percentage of the original oil in place (OOIP).

Plot the oil recovery and water cut (the fraction of water in the produced fluid) against

the pore volumes of water injected.[9]

Data Presentation

Question: How should I present the quantitative data from my water flooding experiments for

easy comparison?

Answer: Summarizing your quantitative data in clearly structured tables is crucial for effective

communication and comparison of results. Below are examples of tables you can use.
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Table 1: Core and Fluid Properties

Core Properties

Core ID [e.g., Berea-01]

Length (cm) [e.g., 10.0]

Diameter (cm) [e.g., 3.8]

Porosity (%) [e.g., 21.5]

Absolute Permeability (mD) [e.g., 500]

Fluid Properties

Oil Viscosity @ Experimental Temp (cP) [e.g., 5.0]

Brine Salinity (ppm) [e.g., 30,000]

Brine Viscosity @ Experimental Temp (cP) [e.g., 1.0]

Table 2: Water Flooding Experimental

Parameters

Experiment ID [e.g., WF-01]

Core ID [e.g., Berea-01]

Initial Water Saturation (Swi, %) [e.g., 25.0]

Initial Oil Saturation (Soi, %) [e.g., 75.0]

Injection Rate (mL/min) [e.g., 0.5]

Confining Pressure (psi) [e.g., 1500]

Temperature (°C) [e.g., 60]
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Table 3: Oil Recovery Results

Experiment ID Pore Volumes Injected at Breakthrough

WF-01 [e.g., 0.45]

WF-Polymer-01 [e.g., 0.60]

WF-Surfactant-01 [e.g., 0.55]

Mandatory Visualizations

This section provides diagrams to illustrate key concepts and workflows in water flooding

experiments.

Core Preparation Characterization Saturation Water Flooding

Core Selection Core Cleaning Core Drying Porosity Measurement Permeability Measurement Brine Saturation Oil Flooding to Swi Water Injection Effluent Collection Data Recording Calculate
Recovery Factor
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Caption: Standard workflow for a laboratory core flooding experiment.
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Caption: Troubleshooting logic for premature water breakthrough.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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